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Executive Summary

Direct Brown 115 is a commercial trisazo dye utilized in the textile and paper industries. This
technical guide provides a comprehensive overview of the available toxicological data for
Direct Brown 115. Due to a significant lack of specific toxicological studies on Direct Brown
115, this report also incorporates data from the closely related and better-studied benzidine-
based dye, Direct Brown 95, to provide a more complete toxicological profile. It is important to
note that while both are trisazo copper complex dyes, the direct extrapolation of toxicity data
from Direct Brown 95 to Direct Brown 115 requires caution as the definitive chemical structure
of Direct Brown 115 and its potential to be a benzidine-based dye are not fully established.
This guide summarizes key findings on carcinogenicity, mutagenicity, and general toxicity, and
outlines the experimental protocols from pivotal studies to aid in risk assessment and future
research.

Chemical and Physical Properties

Direct Brown 115 is identified as a trisazo dye.[1][2][3] While a definitive chemical structure is
not widely available, some sources provide a molecular formula of C40H26CuN8Na4016S54,
indicating it is a copper complex.[4] Its CAS number is 12239-29-1.[1][4][5]

In contrast, Direct Brown 95 (CAS: 16071-86-6) is a well-characterized benzidine-based trisazo
dye complexed with copper, with a molecular formula of C31H18CuN6Na209S.[6] The
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presence of a benzidine moiety in Direct Brown 95 is a key factor in its toxicological profile.

Toxicological Data

A significant gap exists in the publicly available toxicological data for Direct Brown 115. A
Material Safety Data Sheet (MSDS) for Direct Brown 115 states that its chemical, physical,
and toxicological properties have not been thoroughly investigated and that it is not classified
as a carcinogen by major regulatory bodies.[5] However, the same MSDS also indicates that
mutagenicity data has been reported, though the specifics of these findings are not provided.[5]

Given the limited data for Direct Brown 115, the toxicological profile of Direct Brown 95 is
presented here as a surrogate, with the caveat that its applicability is dependent on the yet-to-
be-confirmed structural similarity and classification of Direct Brown 115 as a benzidine-based
dye.

Carcinogenicity
The carcinogenicity of benzidine-based dyes, including Direct Brown 95, has been a subject of

regulatory concern. These dyes can be metabolized in the body to release benzidine, a known
human bladder carcinogen.[7]

A key study conducted by the National Cancer Institute (NCI) investigated the subchronic
toxicity of several benzidine-based dyes, including Direct Brown 95. The study revealed that
Direct Brown 95 was carcinogenic in female Fischer 344 rats, leading to the development of
hepatocellular carcinomas.[7]

Table 1: Summary of Carcinogenicity Data for Direct Brown 95
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Route of
Species Sex Administrat  Duration Findings Reference
ion

) Hepatocellula
Rat Female Oral (in feed) 13 weeks ) [7]
r Carcinomas

No significant
Rat Male Oral (in feed) 13 weeks increase in [7]

tumors

No significant
Mouse Both Oral (in feed) 13 weeks increase in [7]

tumors

Genotoxicity

The MSDS for Direct Brown 115 mentions that mutagenicity data has been reported, but
provides no further details.[5] For benzidine-based dyes in general, there is evidence of
mutagenic potential. For instance, Direct Black 38, another benzidine-based dye often studied
alongside Direct Brown 95, has been shown to be mutagenic in the Salmonella test system.[7]
This suggests that other benzidine-based dyes could also possess mutagenic properties due to
the release of benzidine, which is a known mutagen. A review of the mutagenicity of textile
dyes indicates that many azo dyes possess mutagenic and carcinogenic properties.[8]

Acute and Chronic Toxicity

Specific quantitative data such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-
Effect Level), and LOAEL (Lowest-Observed-Adverse-Effect Level) are not available for Direct
Brown 115. The MSDS for Direct Brown 115 notes that the material can be harmful if
swallowed and may cause eye and skin irritation.[5]

Experimental Protocols

The primary source of detailed experimental data for a related compound comes from the NClI's
13-week subchronic toxicity study of Direct Brown 95.
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NCI 13-Week Subchronic Oral Toxicity Study of Direct
Brown 95

o Test Substance: Direct Brown 95

e Species: Fischer 344 rats and B6C3F1 mice

» Administration Route: In feed

e Duration: 13 weeks

e Dose Levels (Rats): 0, 600, 1200, 2500, 5000, 10000 ppm

e Dose Levels (Mice): 0, 1200, 2500, 5000, 10000, 20000 ppm

o Endpoints Evaluated: Survival, body weight, food consumption, clinical signs, gross
pathology, and histopathology of major organs and tissues.

o Key Findings: As summarized in the carcinogenicity section, the study found evidence of
hepatocellular carcinomas in female rats at the higher dose levels.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of toxicological assessment and a typical experimental workflow,
the following diagrams are provided in the DOT language.
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Caption: Logical workflow for toxicological assessment of a chemical substance.
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Caption: Experimental workflow for a 13-week subchronic toxicity study.

Conclusion and Recommendations

The available toxicological data for Direct Brown 115 is exceedingly limited, preventing a
thorough and independent safety assessment. The primary concern for related azo dyes, such
as Direct Brown 95, is their potential to metabolize to the human carcinogen benzidine. The
carcinogenicity of Direct Brown 95 in animal studies highlights a significant potential hazard.
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For researchers, scientists, and drug development professionals, it is recommended that:

« Direct Brown 115 be handled with caution, assuming a toxicological profile similar to other
benzidine-based dyes until further data becomes available.

o Further research is critically needed to determine the definitive chemical structure of Direct
Brown 115 and to conduct comprehensive toxicological studies, including assessments of
acute and chronic toxicity, genotoxicity, and carcinogenicity.

* When considering the use of any commercial dye, a thorough review of its chemical identity
and available toxicological data should be conducted.

This guide underscores the importance of data transparency and the need for comprehensive
toxicological evaluation of commercial chemicals to ensure human and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

